Cas no 60142-96-3 (Gabapentin)

• Product Name: Gabapentin
• CAS No: 60142-96-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD00865286
• CID: 57522
• PubChem ID: 24278159
• Update Time: 2026-05-14

Gabapentin Chemical and Physical Properties

Names and Identifiers

• 2-[1-(Aminomethyl)cyclohexyl]acetic acid
• gabapentin
• neurontin
• 1-(aminomethyl)cyclohexaneacetic acid
• GABAPENTINE
• GOE-3450
• (1-AMINOMETHYL-CYCLOHEXYL)-ACETIC ACID
• AKOS 92109
• 1 WEEK
• Gabapentin hydrochloride
• Gabapentin solution
• 2-(1-(Aminomethyl)cyclohexyl)acetic acid
• Gababentin
• USD180
• 1-(aminomethyl)-cyclohexaneacetic aci 1-(aminomethyl)cyclohexaneacetic acid gabapentin
• 1-(Aminomethyl)-cyclohexaneacetic acid
• Aclonium
• Gabapentinum
• Gabapetin
• Gabapentino
• Fanatrex
• Serada
• Gabapentino [Spanish]
• [1-(AMINOMETHYL)CYCLOHEXYL]ACETIC ACID
• gabapentina
• Gabapentinum [INN-Latin]
• Gabapentine [INN-French]
• Gralise
• Gabapentino [INN-Spanish]
• Gabapentin GR
• Go 3450
• Cyclohexaneacetic acid, 1-(aminomethyl)-
• GOE 2450
• Gabapentin

• MDL： MFCD00865286
• Inchi： 1S/C9H17NO2/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-7,10H2,(H,11,12)
• InChI Key： UGJMXCAKCUNAIE-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])C1(C([H])([H])N([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 171.12600
• Monoisotopic Mass: 171.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Solid
• Density: 1.058
• Melting Point: 166°C(lit.)
• Boiling Point: 314.4℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.484
• Solubility: H2O: 10 mg/mL
• PSA: 63.32000
• LogP: 2.07060
• Merck: 4319
• pka: pKa1 (25°) 3.68; pKa2 10.70
• Color/Form: 1.0 mg/mL in methanol

Gabapentin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H319,H335,H360
• Warning Statement： P201,P261,P305+P351+P338,P308+P313
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： S53-S26-S36/37/39-S45
• RTECS：GU6496000
• Hazardous Material Identification：
• Risk Phrases：R61
• Safety Term：53-26-36/37/39-45
• HazardClass：IRRITANT
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Gabapentin

Comprehensive Overview of Gabapentin (CAS No. 60142-96-3): Mechanism, Applications, and Modern Research Insights

Gabapentin (CAS No. 60142-96-3), a structural analog of gamma-aminobutyric acid (GABA), is a widely recognized pharmaceutical compound initially developed for epilepsy treatment. Over the years, its therapeutic scope has expanded to include neuropathic pain management, restless legs syndrome, and off-label uses in anxiety disorders. The growing interest in Gabapentin dosage, Gabapentin side effects, and Gabapentin for nerve pain reflects its clinical relevance and public curiosity.

Chemically, Gabapentin is classified as a cyclic amino acid with the IUPAC name 1-(aminomethyl)cyclohexaneacetic acid. Its unique mechanism involves binding to the α2δ subunit of voltage-gated calcium channels, modulating neurotransmitter release without direct GABAergic action. This distinct pathway explains its efficacy in conditions like diabetic neuropathy and postherpetic neuralgia, frequently searched terms in medical forums. Recent studies explore its potential in fibromyalgia and migraine prophylaxis, aligning with trending health topics.

The pharmacokinetics of Gabapentin demonstrate nonlinear absorption, with bioavailability decreasing at higher doses—a critical consideration for clinicians adjusting Gabapentin 300mg regimens. Patients often inquire about Gabapentin withdrawal symptoms and how long Gabapentin stays in your system, highlighting the need for clear patient education. Unlike traditional analgesics, it carries minimal risk of addiction, though abrupt discontinuation requires tapering.

Innovative formulations like Gabapentin enacarbil (a prodrug with improved absorption) address limitations of conventional preparations. Research into Gabapentin and sleep quality reveals promising data for insomnia secondary to neuropathic conditions, coinciding with rising global interest in sleep optimization. Current clinical trials investigate its role in chemotherapy-induced peripheral neuropathy, a pressing oncology concern.

From a safety perspective, common Gabapentin side effects include dizziness and sedation, while rare but serious risks encompass angioedema. Drug interactions with antacids and morphine require monitoring, as evidenced by FDA warnings. The compound's renal excretion necessitates dosage adjustments in kidney disease patients, a frequently overlooked aspect in patient discussions.

Emerging debates surround Gabapentin vs Pregabalin comparisons, with pharmacoeconomic analyses favoring Gabapentin for cost-sensitive settings. Environmental studies detect trace pharmaceutical residues, prompting green chemistry initiatives for sustainable synthesis of CAS No. 60142-96-3. These multidisciplinary developments position Gabapentin as a continuing focus of pharmacological innovation and public health discourse.